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Compound of Interest

Compound Name: Periplocoside N

Cat. No.: B15382733

A comprehensive guide for researchers, scientists, and drug development professionals on the
distinct biological profiles of two pregnane glycosides from Periploca sepium.

Periplocoside N and Periplocoside A are both pregnane glycoside natural products isolated
from the root bark of Periploca sepium, a plant used in traditional medicine. While structurally
related, current research highlights their distinct and divergent biological activities.
Periplocoside A has been investigated for its immunomodulatory and hepatoprotective
properties in mammalian systems, whereas Periplocoside N is primarily recognized for its
insecticidal effects. This guide provides a comparative overview of their known biological
activities, supported by available experimental data, to aid researchers in understanding their
potential therapeutic and practical applications.

Chemical Structures and Physicochemical
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Property

Periplocoside N

Periplocoside A

Chemical Structure

Pregnane glycoside

Pregnane hexasaccharide with
a unique seven-membered
formyl acetal bridged
orthoester (FABO) motif.

Source

Root powder and root bark of

Periploca sepium Bge.[1]

Root bark of Periploca sepium
Bge.[1][2]

Molecular Formula C36H56013 C55H86023
Molecular Weight 696.8 g/mol 1123.2 g/mol
Immunosuppressive,

Known Activities

Insecticidal.[1]

Hepatoprotective.[1][3]

Comparative Biological Activities

The primary biological activities reported for Periplocoside N and Periplocoside A are

fundamentally different, directing their potential applications toward distinct fields.

Periplocoside N is a potent insecticidal agent, while Periplocoside A demonstrates significant

immunomodulatory and hepatoprotective effects in mammalian models.

Periplocoside N: Insecticidal Activity

Periplocoside N has been identified as an insecticidal compound, particularly effective against

the red imported fire ant (Solenopsis invicta) and the oriental armyworm (Mythimna separata).

[4] The mechanism of its insecticidal action is thought to involve the disruption of the midgut

epithelial cells of the affected insects.

Quantitative Data: Insecticidal Activity of Periplocoside N
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Target Insect

) Metric Value Reference
Species
Red Imported Fire Ant
LD50 116.62 mg/L [5]

(worker)
Mythimna separata Weak activity (> 20

_ LC50 [4]
(3rd instar) mg/mL at 24h)

Note: While Periplocoside N showed activity against the red imported fire ant, its activity
against Mythimna separata was found to be weak in the cited study, with other periplocosides
like P and T showing more potent effects.

Periplocoside A: Immunosuppressive and
Hepatoprotective Activities

Periplocoside A has shown notable efficacy in modulating the immune response and protecting
the liver from inflammatory damage in preclinical models. Its activities are primarily linked to the
regulation of T-cell and Natural Killer T (NKT) cell functions.

Immunosuppressive Activity: Amelioration of Experimental Autoimmune Encephalomyelitis
(EAE)

In a mouse model of multiple sclerosis (EAE), oral administration of Periplocoside A
significantly reduced the incidence and severity of the disease.[3] This effect is attributed to its
ability to inhibit the differentiation and function of Th17 cells, a key player in autoimmune
inflammation.

Quantitative Data: Effect of Periplocoside A on EAE
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Vehicle Periplocoside Periplocoside
Parameter Reference
Control A (25 mgl/kg) A (50 mgl/kg)
Mean Clinical
35 2.0 1.5 [1]
Score
Disease
_ 100% 60% 40% [1]
Incidence
MOG-specific IL-
~1200 ~600 ~400 [1]

17 (pg/mL)

Hepatoprotective Activity: Prevention of Concanavalin A-Induced Hepatitis

Periplocoside A demonstrated a significant protective effect in a mouse model of autoimmune
hepatitis induced by Concanavalin A (ConA).[1] This protection is linked to the inhibition of
inflammatory cytokine production by NKT cells.

Quantitative Data: Effect of Periplocoside A on ConA-Induced Hepatitis

ConA +
Parameter Control ConA + Vehicle Periplocoside Reference
A (10 mg/kg)

Serum ALT (U/L) <50 ~2500 ~500 [1]
Serum IFN-y

<0.1 ~15 ~5 [1]
(ng/mL)
Serum IL-4

<0.1 ~1.2 ~0.4 [1]
(ng/mL)

Signaling Pathways and Mechanisms of Action

The distinct biological activities of Periplocoside N and Periplocoside A are a consequence of
their interactions with different molecular targets and signaling pathways.

Periplocoside N: Proposed Insecticidal Mechanism
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The insecticidal action of periplocosides is generally attributed to damage to the midgut of
insects. While the specific molecular targets of Periplocoside N are not fully elucidated,
related compounds like Periplocoside P and T have been shown to inhibit V-ATPase in the
brush border membrane vesicles of Mythimna separata, leading to a disruption of ion transport
and gut paralysis.

Ingestion . I Targets Inhibition Disruption of Leads to Gut Paralysis
C}—g—bﬁnsect Midgut Epithelial Cells V-ATPase lon Gradient and Cell Death

Click to download full resolution via product page

Caption: Proposed insecticidal mechanism of Periplocosides.

Periplocoside A: Immunomodulatory and
Hepatoprotective Mechanisms

Periplocoside A exerts its effects on the mammalian immune system by targeting specific
signaling cascades in T-cells and NKT cells.

Inhibition of Th17 Cell Differentiation: Periplocoside A inhibits the differentiation of naive CD4+
T cells into pathogenic Th17 cells by downregulating the expression of the master transcription
factor RORyt and the subsequent production of IL-17.[3]

Naive CD4+ T-cell

Differentiation signals
(e.g., TGF-B, IL-6)

Inhibits

RORyt Expression Thi7 Cell IL-17 Production Autoimmune
Inflammation

NKT Cell
Activation IFN-y and IL-4 Autoimmune
@w‘ (e.g., via a-GalCer or anti-CD3) Production Hepatitis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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comparative-study]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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